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Compound of Interest

Compound Name: Tricyclohexylphosphine

Cat. No.: B042057 Get Quote

Tricyclohexylphosphine (PCy₃) is a tertiary organophosphorus compound widely recognized

for its pivotal role as a ligand in organometallic chemistry and homogeneous catalysis.[1][2] Its

notable steric bulk and strong electron-donating properties make it an effective component in

numerous catalytic systems, enhancing catalyst stability and activity.[3][4] This guide provides

a comprehensive overview of its chemical identifiers, properties, synthesis protocols, key

applications, and safety information, tailored for professionals in research and drug

development.

Chemical Identifiers and Physicochemical
Properties
Accurate identification and understanding of a compound's properties are fundamental for its

application in research and development. The following tables summarize the key identifiers

and physicochemical characteristics of tricyclohexylphosphine.

Table 1: Chemical Identifiers for Tricyclohexylphosphine
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Identifier Value Reference

CAS Number 2622-14-2 [1][5][6]

Molecular Formula C₁₈H₃₃P [1][6][7]

Molecular Weight 280.43 g/mol [2][8][9]

IUPAC Name Tricyclohexylphosphane [6][9]

Synonyms
PCy₃, TCHP, Phosphine,

tricyclohexyl-
[2][4][10]

EC Number 220-069-2 [6][8][11]

PubChem CID 75806 [6][9]

InChI Key
WLPUWLXVBWGYMZ-

UHFFFAOYSA-N
[6][8][9]

SMILES
C1CCC(CC1)P(C2CCCCC2)C

3CCCCC3
[8][9]

Table 2: Physicochemical Properties of Tricyclohexylphosphine

Property Value Reference

Appearance White crystalline solid [1][4][5]

Melting Point 81–83 °C [1][4][8]

Boiling Point 383.4±9.0 °C at 760 Torr [2]

Solubility

Insoluble in water; Soluble in

most organic solvents (e.g.,

toluene, benzene, chloroform).

[1][2][4][12]

Basicity (pKa) 9.7 [1][2][9]

Ligand Cone Angle 170° [2][9][13]

Sensitivity Air and moisture sensitive [2][12]
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Experimental Protocols: Synthesis of
Tricyclohexylphosphine
Several methods have been developed for the synthesis of tricyclohexylphosphine. The

choice of method often depends on the desired scale, purity requirements, and available

starting materials.

Method 1: Grignard Reaction (Classical Method)

This traditional approach involves the reaction of a cyclohexyl Grignard reagent with a

phosphorus halide.[1][12]

Reaction: 3 C₆H₁₁MgBr + PCl₃ → P(C₆H₁₁)₃ + 3 MgBrCl

Procedure:

A solution of cyclohexylmagnesium halide (e.g., bromide or chloride) is prepared in an

inert solvent like diethyl ether or tetrahydrofuran (THF) under an inert atmosphere (e.g.,

argon or nitrogen).[13]

The Grignard solution is cooled, and phosphorus trichloride (PCl₃) is added dropwise while

maintaining a low temperature to control the exothermic reaction.[1][13]

After the addition is complete, the reaction mixture is stirred, typically at room temperature

or with gentle heating, to ensure the reaction goes to completion.

The reaction is then quenched, often by carefully adding a saturated aqueous solution of a

salt like ammonium chloride at low temperature.[14]

Post-quenching, an acid (such as tetrafluoroboric acid) can be added to form the

phosphonium salt, which facilitates extraction from the reaction mixture.[13][14]

The phosphonium salt is then treated with a base, like triethylamine, to resolve the salt

and yield the final tricyclohexylphosphine product.[13][14]

The final product is purified, commonly by recrystallization.[12]
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Method 2: Radical Synthesis from White Phosphorus

A more modern and efficient route utilizes white phosphorus (P₄) as the starting material,

avoiding the hazardous intermediates of traditional methods.[15]

Procedure:

In a suitable reactor, a solution of white phosphorus (P₄) is prepared in a solvent such as

benzene.[15]

A titanium(3+) salt is introduced as a catalyst.[15]

Bromocyclohexane is added to the mixture. The titanium catalyst facilitates a radical

reaction, leading to the direct functionalization of the phosphorus.[15]

The reaction proceeds at room temperature, and careful control of reactant addition is

crucial for optimal yield.[15]

This method is reported to produce tricyclohexylphosphine with high purity and yields of

up to 95%.[15]

Method 3: Hydrogenation of Triphenylphosphine Oxide

This method involves a two-step process starting from triphenylphosphine oxide.[16][17]

Step 1: Hydrogenation

Triphenylphosphine oxide is placed in an autoclave with an organic solvent (e.g.,

cyclohexane, dioxane) and a hydrogenation catalyst (e.g., Ru/C, Rh/C, Pd/Al₂O₃).[16][17]

The vessel is purged with nitrogen and then hydrogen.[17]

The reaction is conducted at elevated temperature (180-220 °C) and pressure (6.0-10.0

MPa).[17]

Upon completion, the catalyst is filtered off to yield a solution of tricyclohexylphosphine
oxide.[16][17]
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Step 2: Reduction

The intermediate, tricyclohexylphosphine oxide, is then reduced to

tricyclohexylphosphine.[16]

A reducing system, such as KBH₄-AlCl₃ in ether, is used to carry out the reduction, yielding

the final product as a white solid.[17]

Applications in Homogeneous Catalysis
Tricyclohexylphosphine is a cornerstone ligand in various transition metal-catalyzed

reactions, primarily due to its steric bulk and strong electron-donating nature, which stabilize

metal centers and promote catalytic activity.[1][3]

Cross-Coupling Reactions: PCy₃ is a highly effective ligand for palladium-catalyzed cross-

coupling reactions like the Suzuki-Miyaura, Heck, and Hiyama couplings.[1][3][8] Its

bulkiness enhances turnover numbers and helps suppress side reactions, leading to higher

yields and purer products.[1][3]

Olefin Metathesis: It is a critical component in ruthenium-based Grubbs' catalysts (both first

and second generation), which are widely used for olefin metathesis in the synthesis of

complex organic molecules and polymers.[1][2][13]

Hydrogenation: PCy₃ is the ligand in Crabtree's catalyst, an iridium-based complex used for

the efficient hydrogenation of various substrates under mild conditions.[1][2][9]

The diagram below illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura

cross-coupling reaction, a key process in pharmaceutical and materials science where PCy₃ is

frequently employed as a ligand (L).
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Suzuki-Miyaura Cross-Coupling Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

Oxidative
Addition

R¹-Pd(II)L₂-X

Transmetalation

R¹-Pd(II)L₂-R²

M-X + B(OR)₂OH

Reductive
Elimination

R¹-R²
(Product)

Coupled Product

R¹-X Aryl/Vinyl Halide

Base
(e.g., OH⁻, OR⁻)

R²-B(OR)₂ Boronic Acid/Ester

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura reaction with a Pd(0)L₂ complex (L = PCy₃).

Safety and Handling
Tricyclohexylphosphine is classified as a hazardous chemical and requires careful handling

to minimize risk.

Hazards: It is harmful if swallowed, causes skin irritation, and can lead to serious eye

irritation.[5][10] It may also cause respiratory tract irritation.[5][10][18]

Handling: Work should be conducted in a well-ventilated area or a fume hood.[18][19]

Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,

and a lab coat, is mandatory.[5][20] Avoid dust formation and accumulation.[19][20]

Storage: Due to its sensitivity to air and moisture, tricyclohexylphosphine should be stored

under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[10][12] It

should be kept in a cool, dry place away from oxidizing agents.[5][12]
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First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical

attention.[5][20]

Skin: Wash off with soap and plenty of water. Remove contaminated clothing.[5][20]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[5][10]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[18][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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